Cas no 2089802-80-0 (1-(6-Methoxypyridazin-4-yl)piperidin-4-amine)

• Product Name: 1-(6-Methoxypyridazin-4-yl)piperidin-4-amine
• CAS No: 2089802-80-0
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5721440
• PubChem ID: 91812153
• Update Time: 2025-05-25

1-(6-Methoxypyridazin-4-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2089802-80-0
• F1967-2516
• starbld0013554
• AKOS026713711
• 1-(6-methoxypyridazin-4-yl)piperidin-4-amine
• 4-Piperidinamine, 1-(6-methoxy-4-pyridazinyl)-
• 1-(6-Methoxypyridazin-4-yl)piperidin-4-amine

• Inchi： 1S/C10H16N4O/c1-15-10-6-9(7-12-13-10)14-4-2-8(11)3-5-14/h6-8H,2-5,11H2,1H3
• InChI Key： HVYGYUIQCADPFV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CN=N1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 430.6±45.0 °C(Predicted)
• pka: 9.61±0.20(Predicted)

Additional information on 1-(6-Methoxypyridazin-4-yl)piperidin-4-amine

1-(6-Methoxypyridazin-4-yl)piperidin-4-amine (CAS 2089802-80-0): A Comprehensive Overview

1-(6-Methoxypyridazin-4-yl)piperidin-4-amine, identified by the CAS registry number 2089802-80-0, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique combination of a piperidine ring and a methoxy-substituted pyridazine moiety, exhibits intriguing chemical properties and potential applications in drug discovery and advanced materials. Recent studies have shed light on its synthesis, structural characterization, and biological activity, making it a subject of interest for researchers worldwide.

The synthesis of 1-(6-Methoxypyridazin-4-yl)piperidin-4-amine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have explored various methodologies to optimize the reaction conditions, ensuring high yields and purity. The compound's structure, featuring a piperidine ring fused with an amine group and a pyridazine ring substituted with a methoxy group, contributes to its unique electronic properties. These properties make it a promising candidate for applications in pharmaceuticals, where modulating electronic interactions is crucial for drug efficacy.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 1-(6-Methoxypyridazin-4-yL)piperidin-4-amine. These studies reveal that the compound exhibits significant π-conjugation due to the extended aromatic system formed by the pyridazine ring. This π-conjugation enhances the compound's stability and reactivity, making it suitable for use in applications such as organic electronics and sensors. Furthermore, the presence of the methoxy group introduces electron-donating effects, which can be exploited to fine-tune the compound's electronic properties for specific applications.

In terms of biological activity, 1-(6-Methoxypyridazin-4-yL)piperidin-4-amine has shown potential as a lead compound in drug discovery. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which are highly desirable in therapeutic agents. The compound's ability to interact with biological systems without causing significant toxicity makes it a promising candidate for further exploration in pharmacological research.

The application of 1-(6-Methoxypyridazin-4-yL)piperidin-4-amine extends beyond pharmacology into materials science. Its structural features make it an ideal candidate for use in organic semiconductors and optoelectronic devices. Researchers have investigated its potential as a building block for constructing advanced materials with tailored electronic properties. These studies highlight the compound's versatility and its role as a key component in the development of next-generation materials.

Looking ahead, the continued exploration of 1-(6-Methoxypyridazin-4-yL)piperidin-4-amine will undoubtedly yield further insights into its properties and applications. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings. Its unique combination of structural features and functional properties positions it as a valuable asset in the ongoing quest for innovative solutions in chemistry and materials science.